Cas no 1803584-78-2 (1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate)

• Product Name: 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate
• CAS No: 1803584-78-2
• MF: C₁₉H₂₃BrO₆
• MW: 427.28632569313
• CID: 5708408
• PubChem ID: 91654557
• Update Time: 2025-05-28

1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate
• EN300-197894
• 1,3-diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate
• 1803584-78-2
• 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate

• Inchi： 1S/C19H23BrO6/c1-4-25-17(22)15-13(21)10-19(3,24)16(18(23)26-5-2)14(15)11-7-6-8-12(20)9-11/h6-9,14-16,24H,4-5,10H2,1-3H3
• InChI Key： ILKMPLIRXQSBNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(=O)OCC)C(CC(C)(C1C(=O)OCC)O)=O

Computed Properties

• Exact Mass: 426.06780g/mol
• Monoisotopic Mass: 426.06780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.9Ų

Additional information on 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate

Comprehensive Overview of 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate (CAS No. 1803584-78-2)

The compound 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate (CAS No. 1803584-78-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a cyclohexane core with multiple functional groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its unique hydroxy and oxo functionalities, which are critical for hydrogen bonding and reactivity in drug design.

In recent years, the demand for bromophenyl-containing compounds has surged, driven by their applications in medicinal chemistry and material science. The presence of a 3-bromophenyl group in this compound enhances its utility in cross-coupling reactions, a topic frequently searched in academic and industrial forums. Additionally, the diethyl ester groups improve solubility, a property highly sought after in formulation development. This aligns with current trends where researchers prioritize solubility enhancement and bioavailability in drug discovery.

The 4-hydroxy-4-methyl moiety in 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate is another highlight, as it introduces stereochemical complexity. This feature is particularly relevant in the context of chiral synthesis, a hot topic in organic chemistry. Many users search for "stereoselective synthesis methods" or "chiral building blocks," making this compound a subject of interest. Its potential as a precursor for asymmetric catalysis further elevates its importance in modern synthetic strategies.

From an environmental perspective, the compound's cyclohexane backbone is derived from renewable resources, aligning with the growing emphasis on green chemistry. Searches for "sustainable synthesis" and "eco-friendly intermediates" have spiked, reflecting the industry's shift toward environmentally conscious practices. The 6-oxo group also offers opportunities for further functionalization, a key requirement in click chemistry applications, another trending area in chemical research.

In conclusion, 1,3-Diethyl 2-(3-bromophenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate (CAS No. 1803584-78-2) is a multifaceted compound with broad applicability. Its structural features cater to cutting-edge research in drug discovery, material science, and sustainable chemistry, addressing some of the most pressing questions in these fields today.